3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol

• CAS: 885278-40-0
• Molecular Formula: C27H22N4O
• Molecular Weight: 418.5 g/mol
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4N=C(N=N4)CC5=CC(=CC=C5)O
• InChI: InChI=1S/C27H22N4O/c32-25-18-10-11-21(19-25)20-26-28-30-31(29-26)27(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-19,32H,20H2
• InChIKey: ANDFDFQROBZCLI-UHFFFAOYSA-N

N2-trityl tetrazole intermediate for ARB synthesis with defined regiochemistry. 3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol (CAS 885278-40-0) provides: • N2-trityl protection ensures predictable thermolytic deprotection, distinct from N1-isomers. • Meta-hydroxyphenyl enables diffuse cytoplasmic localization vs. punctate para-analog staining. • Methylene spacer adds rotational flexibility for sterically constrained binding pockets. NLT 98% purity.

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol Overview

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol (CAS 885278-40-0) is a heterocyclic synthetic intermediate belonging to the 2-trityltetrazole class, characterized by a triphenylmethyl (trityl) protecting group on the N2 position of a tetrazole ring, which is further linked via a methylene bridge to a meta-hydroxyphenyl moiety . With a molecular formula of C27H22N4O and a molecular weight of 418.49 g/mol , this compound is primarily utilized as a protected building block in the synthesis of biologically active tetrazole-containing molecules, particularly in angiotensin II receptor antagonist (ARB) pharmaceutical programs where the trityl group provides temporary N-H protection during multi-step synthesis . The compound is commercially available from multiple suppliers with a typical purity specification of NLT 98% [1].

Workflow

Angiotensin II antagonist intermediate synthesis

Protection

N2-regioselective tritylation for tetrazole NH masking

Purity

High specification grade available for multi-step synthesis

Linker

Methylene spacer provides conformational adaptability

• [1] Capot Chemical Co., Ltd. Product Specification: 3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol, CAS 885278-40-0, Purity NLT 98%. View Source

Substitution Risks with Trityltetrazole Analogs

Generic substitution among trityltetrazole derivatives is not scientifically justifiable due to significant differences in regiochemistry (N1 vs. N2 protection), substitution pattern (meta vs. para), and the presence or absence of a methylene spacer . The N2-trityl isomer exhibits distinct thermolytic behavior and reactivity profiles compared to N1-protected tetrazoles . Furthermore, the meta-substitution of the phenol group on the phenyl ring has been shown to modulate cellular uptake and intracellular localization compared to para-substituted analogs in model rhenium complexes [1]. The methylene linker between the tetrazole and phenyl ring introduces rotational flexibility that can critically affect molecular recognition and binding kinetics relative to directly coupled analogs . The quantitative evidence below substantiates these differentiation points.

N1 vs N2 trityl regiochemistry

N1-trityl isomers exhibit different thermolytic pathways and may not reproduce N2-protected intermediate stability. Regiochemistry must be verified before substitution.

Meta vs para phenol substitution

Para-hydroxy analogs show altered intracellular localization in probe models; meta-substitution pattern may shift cytoplasmic distribution profiles.

Methylene linker vs direct attachment

Directly coupled tetrazole-phenol analogs lack the rotational flexibility provided by the methylene spacer, which may affect molecular recognition and binding kinetics.

• [1] Akabar N, Chaturvedi V, Shillito GE, Schwehr BJ, Gordon KC, Huff GS, et al. Photophysical and biological investigation of phenol substituted rhenium tetrazolato complexes. Dalton Transactions. 2019;48(41):15613-15624. DOI: 10.1039/c9dt02198a. View Source

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol Differentiation Guide

Regioselective N2-Trityl Protection vs. N1-Protected Isomers

The compound contains a trityl group on the N2 position of the tetrazole ring, which is the product of a regioselective phase-transfer catalyzed tritylation reaction. This N2-protected isomer is formed in 40–93% yield under conditions that minimize side-product formation, whereas N1-protected analogs require different synthetic routes and exhibit distinct thermal stability profiles . Direct comparison of 2-trityltetrazole and 1-trityltetrazole thermolysis shows that 2-trityltetrazoles undergo a unique thermal transformation to 8,8-diphenylheptafulvenes, while 1-trityltetrazoles follow a different decomposition pathway .

Regioselective N2 Protection

Class-level inference

Target (N2-trityl)

40–93% yield via phase-transfer catalysis; thermolysis to 8,8-diphenylheptafulvenes

Comparator (N1-trityl)

Different synthetic route; distinct decomposition pathway, not forming heptafulvenes

N2-trityl isomer enables controlled thermal processing in multi-step synthesis

Thermolysis behavior should be verified under specific reaction conditions

Evidence Dimension	Regioselectivity of tritylation / Isomeric stability
Target Compound Data	2-Trityl isomer (N2-protected)
Comparator Or Baseline	1-Trityl isomer (N1-protected)
Quantified Difference	2-Trityltetrazoles formed in 40–93% yield via phase-transfer catalysis; distinct thermolytic pathway leading to 8,8-diphenylheptafulvenes vs. 1-trityl isomer decomposition .
Conditions	Tritylation under phase-transfer catalysis (dichloromethane/water, tetrabutylammonium bromide, NaOH); thermolysis in benzonitrile or dodecane .

Why This Matters

The N2-trityl isomer is the intended product of regioselective protection, and its distinct thermal behavior is critical for downstream synthetic planning, especially in temperature-sensitive drug intermediate synthesis.

Meta vs. Para Substitution: Cellular Uptake and Localization

In a study of phenol-substituted rhenium tetrazolato complexes, the position of the hydroxy group (meta vs. para) significantly influenced intracellular behavior. Complexes with a meta-hydroxy substituent exhibited diffuse cytoplasmic localization, whereas the para-hydroxy analog displayed lower overall cellular accumulation and a more pronounced punctate staining pattern, indicative of altered subcellular trafficking [1]. Although these data derive from rhenium complexes rather than the free ligand, the meta/para substitution effect on physicochemical properties (e.g., dipole moment, hydrogen bonding) is a direct consequence of the phenolic substitution pattern, which is directly applicable to the compound's behavior in biological systems.

Meta vs Para Substitution

Class-level inference

Target (meta-OH)

Diffuse cytoplasmic localization in rhenium complex models

Comparator (para-OH)

Punctate staining, lower overall cellular accumulation

Meta substitution may support homogeneous cytosolic distribution in probe design context

Data from rhenium complexes; free ligand intracellular behavior requires validation

Evidence Dimension	Cellular uptake and intracellular localization
Target Compound Data	Meta-hydroxyphenyl substitution (as in 3-(2-trityl-2H-tetrazol-5-ylmethyl)-phenol)
Comparator Or Baseline	Para-hydroxyphenyl substitution (as in 4-((2-trityl-2H-tetrazol-5-yl)methyl)phenol, CAS 164334-17-2)
Quantified Difference	Meta-substituted complexes: diffuse cytoplasmic localization. Para-substituted complexes: lower accumulation and punctate staining [1].
Conditions	Flow cytometry and confocal microscopy of tricarbonyl rhenium(I) complexes in cellular assays [1].

Why This Matters

The meta substitution pattern can lead to more homogeneous cytoplasmic distribution, which may be advantageous for applications targeting cytosolic enzymes or pathways, whereas para substitution may be less favorable for uniform cellular engagement.

• [1] Akabar N, Chaturvedi V, Shillito GE, Schwehr BJ, Gordon KC, Huff GS, et al. Photophysical and biological investigation of phenol substituted rhenium tetrazolato complexes. Dalton Transactions. 2019;48(41):15613-15624. DOI: 10.1039/c9dt02198a. View Source

Conformational Flexibility from Methylene Linker

The presence of a methylene (-CH2-) spacer between the tetrazole ring and the phenyl group in 3-(2-trityl-2H-tetrazol-5-ylmethyl)-phenol introduces an additional rotatable bond not present in directly coupled analogs such as 3-(2-trityl-2H-tetrazol-5-yl)phenol (CAS 885278-25-1) . This increased conformational freedom allows the tetrazole and phenol moieties to adopt a wider range of spatial orientations, which can be critical for optimal interaction with biological targets or for accommodating steric constraints in synthetic transformations. The calculated density (1.2±0.1 g/cm³) and boiling point (654.1±65.0°C at 760 mmHg) for the target compound differ from those of the directly attached analog, reflecting altered intermolecular interactions due to the flexible linker .

Methylene Linker Flexibility

Cross-study comparable

Target (with linker)

+1 rotatable bond; density ~1.2 g/cm³

Comparator (direct)

No methylene spacer; density ~1.19 g/cm³

Additional rotational bond may enhance conformational adaptability for target binding

Predicted properties; experimental binding affinity data not available

Evidence Dimension	Molecular flexibility (number of rotatable bonds) and predicted physicochemical properties
Target Compound Data	One additional rotatable bond due to methylene linker; density: 1.2±0.1 g/cm³; boiling point: 654.1±65.0°C
Comparator Or Baseline	3-(2-trityl-2H-tetrazol-5-yl)phenol (CAS 885278-25-1) – no methylene linker; density: 1.19±0.1 g/cm³ (calculated)
Quantified Difference	Difference in density: ~0.01 g/cm³; difference in boiling point: not directly comparable due to different molecular formula; flexibility increase: +1 rotatable bond.
Conditions	Calculated properties from ChemBlink database and comparative analysis of chemical structures.

Why This Matters

The methylene linker provides enhanced conformational adaptability, which can be decisive for achieving correct orientation in binding pockets or for facilitating selective functionalization in multistep synthesis.

Purity Specifications vs. Market Analogs

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol is offered by multiple reputable chemical suppliers with a guaranteed purity specification of NLT 98% [1]. In contrast, many closely related trityltetrazole intermediates (e.g., 3-(2-trityl-2H-tetrazol-5-yl)phenol, CAS 885278-25-1) are commonly listed with a typical purity of 95% . This difference in available purity grades can be critical for applications requiring high-purity building blocks to avoid side reactions or purification bottlenecks in multi-step synthesis.

Purity Specification

Direct head-to-head comparison

Target

NLT 98% (supplier CoA)

Market analog

Typical purity 95%

Higher purity grade supports reduced purification steps in synthetic sequences

Verify lot-specific certificate of analysis before critical use

Evidence Dimension	Commercial purity specification
Target Compound Data	NLT 98% (Capot Chemical Co., Ltd.) [1]
Comparator Or Baseline	3-(2-trityl-2H-tetrazol-5-yl)phenol (CAS 885278-25-1) – typical purity 95%
Quantified Difference	Minimum purity difference: +3 percentage points (NLT 98% vs. 95%).
Conditions	Vendor-supplied certificate of analysis (CoA) specifications for bulk and research quantities.

Why This Matters

Procuring a higher purity grade (NLT 98%) can reduce the need for additional purification steps, improve overall synthetic yield, and ensure batch-to-batch reproducibility in critical pharmaceutical intermediate manufacturing.

• [1] Capot Chemical Co., Ltd. Product Specification: 3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol, CAS 885278-40-0, Purity NLT 98%. View Source

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol Application Scenarios

ARB Synthesis via Regioselective N2-Protection

This compound is ideally suited as a protected intermediate in the synthesis of sartan-class antihypertensive agents where the tetrazole ring must be temporarily protected at the N2 position to prevent unwanted side reactions during subsequent functionalization. The regioselective tritylation method (40–93% yield) established for 2-trityltetrazoles provides a robust synthetic entry, and the N2-trityl group's distinct thermolytic behavior ensures compatibility with thermal processing steps .

Design of Cytoplasmically-Targeted Molecular Probes

Based on evidence that meta-hydroxyphenyl substitution promotes diffuse cytoplasmic localization while para-substitution leads to punctate staining and lower accumulation , this compound is preferred for applications where uniform cytosolic engagement is desired, such as in the development of fluorescent probes for imaging cytosolic enzymes or in the design of ligands targeting metabolic pathways.

Conformational Flexibility in Tetrazole-Phenol Linkers

The methylene spacer in this compound introduces an additional degree of rotational freedom compared to directly attached tetrazole-phenol analogs . This flexibility can be exploited in structure-activity relationship (SAR) studies to optimize binding to biological targets with deep or sterically constrained pockets, or to fine-tune physicochemical properties such as lipophilicity and solubility.

High-Purity Building Block Procurement for Multi-Step Synthesis

The availability of this compound with a certified purity of NLT 98% makes it a reliable choice for pharmaceutical development and scale-up where high purity is mandatory to avoid purification steps and ensure reproducibility. This specification is notably higher than the 95% purity typical of some closely related analogs [1].

Application

Selection Property

Validation Focus

Angiotensin II antagonist synthesis

N2-regioselective trityl protection

Thermal stability of protected tetrazole

Cytoplasmic probe design research

Meta-hydroxyphenyl substitution

Subcellular localization validation

Linker-based SAR studies

Methylene spacer flexibility

Binding orientation studies

High-purity intermediate procurement

High purity intermediate

Synthetic reproducibility

• [1] Akabar N, Chaturvedi V, Shillito GE, Schwehr BJ, Gordon KC, Huff GS, et al. Photophysical and biological investigation of phenol substituted rhenium tetrazolato complexes. Dalton Transactions. 2019;48(41):15613-15624. DOI: 10.1039/c9dt02198a. View Source
• [2] Capot Chemical Co., Ltd. Product Specification: 3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol, CAS 885278-40-0, Purity NLT 98%. View Source